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Compound of Interest

Compound Name: 2-Methylallylamine hydrochloride

Cat. No.: B1589339 Get Quote

This document provides a comprehensive overview of the safety information for 2-
Methylallylamine hydrochloride (CAS No. 28148-54-1), intended for researchers, scientists,

and professionals in drug development. The following sections detail the compound's

properties, hazards, and the necessary precautions for its safe handling and use in a laboratory

setting.

Chemical and Physical Properties
2-Methylallylamine hydrochloride is a white crystalline solid.[1][2] Key physical and chemical

properties are summarized in the table below.

Property Value Source

CAS Number 28148-54-1 [3][4]

Molecular Formula C₄H₁₀ClN [3][4]

Molecular Weight 107.58 g/mol [3][4]

Melting Point 179-184 °C [5][6]

Appearance White crystalline powder [1][2]

Purity ≥98% [3]

Hazard Identification and Classification
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2-Methylallylamine hydrochloride is classified as a hazardous substance. The GHS

classifications are provided below.

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Signal Word: Warning[6]

Hazard Pictogram:

alt text

Toxicological Information
The toxicological properties of 2-Methylallylamine hydrochloride have not been fully

investigated. The available acute toxicity data is presented below.

Route of Exposure Species Value

Oral LD50 Rat 150 mg/kg

It is classified as toxic if swallowed.[7]

Safe Handling and Storage
Proper handling and storage procedures are crucial to minimize exposure and ensure safety.

Handling:

Avoid contact with skin, eyes, and clothing.[7]

Do not breathe dust or vapor.[8]
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Use only in a chemical fume hood with adequate ventilation.[7][8]

Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-

resistant gloves, and protective clothing.[6][8]

Wash hands thoroughly after handling.[7]

Do not eat, drink, or smoke when using this product.[7]

Storage:

Keep the container tightly closed.[7][8]

Store in a cool, dry, and well-ventilated place.[8]

Store locked up.[7]

Protect from moisture and store under an inert gas.[7]

First Aid Measures
In case of exposure, follow these first aid procedures immediately.
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Exposure Route First Aid Measures

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. If breathing is difficult,

administer oxygen. Seek medical attention if you

feel unwell.[7][8]

Skin Contact

Take off immediately all contaminated clothing.

Wash the affected area with generous quantities

of running water and non-abrasive soap. If skin

irritation occurs, seek medical attention.[7][8]

Eye Contact

Immediately flush eyes with plenty of clean,

running water for at least 15 minutes, while

keeping the eyelids open. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek medical attention.[7][8]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Immediately call a POISON CENTER or

doctor.[7][8]

Fire-Fighting and Accidental Release Measures
Fire-Fighting:

Suitable Extinguishing Media: Use dry chemical powder, alcohol or polymer foam, water

spray, or carbon dioxide.[8]

Special Procedures: Wear a self-contained breathing apparatus and protective clothing to

prevent contact with skin and eyes.[8]

Hazards: Emits toxic fumes under fire conditions.[8]

Accidental Release:

Wear suitable protective equipment and keep unnecessary personnel away.[7]

Ensure adequate ventilation.[8]
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Prevent the product from entering drains.[7]

For cleanup, pick up and arrange disposal without creating dust.[7]

Safety and Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of 2-
Methylallylamine hydrochloride, from initial hazard assessment to final disposal.
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Safe handling workflow for 2-Methylallylamine hydrochloride.
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Experimental Protocols
Detailed experimental protocols for the toxicological data cited in the Safety Data Sheets are

not publicly available. The provided data, such as the LD50 value, is typically determined

through standardized testing methods established by regulatory bodies like the OECD

(Organisation for Economic Co-operation and Development). For instance, the acute oral

toxicity (LD50) is likely determined following a protocol similar to OECD Guideline 423 (Acute

Oral toxicity – Acute Toxic Class Method). This involves administering the substance to fasted

animals at defined dose levels and observing them for a set period for signs of toxicity and

mortality.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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